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Compound of Interest

Compound Name: Gatifloxacin-d4

Cat. No.: B563244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Gatifloxacin-d4 (CAS: 1190043-25-4), a

deuterated analog of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This

document is intended to serve as a comprehensive resource, detailing its chemical and

physical properties, its primary application as an internal standard in analytical methodologies,

and the fundamental mechanism of action of its parent compound.

Core Compound Information
Gatifloxacin-d4 is a stable, isotopically labeled version of Gatifloxacin, where four hydrogen

atoms on the methylpiperazinyl group have been replaced with deuterium. This substitution

results in a higher molecular weight, allowing for its use as an ideal internal standard in mass

spectrometry-based quantification of Gatifloxacin in various biological matrices. Its primary

utility lies in pharmacokinetic, bioequivalence, and metabolism studies where precise and

accurate measurement of the active drug substance is critical.

Physicochemical and Analytical Data
A summary of the key quantitative data for Gatifloxacin-d4 is presented in the table below,

offering a clear comparison of its properties.
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Property Value Source

CAS Number 1190043-25-4 [1][2]

Molecular Formula C₁₉H₁₈D₄FN₃O₄ [3]

Molecular Weight 379.42 g/mol [2][3]

Exact Mass 379.18454134 Da

Appearance
White to Off-White

Solid/Powder

Melting Point 175-177°C

LogP 2.37420

Polar Surface Area (PSA) 83.80 Å²

Storage Temperature Refrigerator, -20°C

Mechanism of Action: Inhibition of Bacterial DNA
Replication
Gatifloxacin, the non-deuterated parent compound, exerts its bactericidal effects by targeting

two essential bacterial enzymes: DNA gyrase and topoisomerase IV. These enzymes are

crucial for bacterial DNA replication, transcription, repair, and recombination.

DNA Gyrase (Topoisomerase II): This enzyme is responsible for introducing negative

supercoils into the bacterial DNA, a process vital for the initiation of DNA replication and

transcription. Gatifloxacin binds to the A subunit of DNA gyrase, preventing the re-ligation of

the DNA strands after cleavage. This leads to the accumulation of double-strand breaks in

the bacterial chromosome, ultimately causing cell death.

Topoisomerase IV: This enzyme plays a critical role in the segregation of newly replicated

daughter chromosomes. Gatifloxacin inhibits the B subunit of topoisomerase IV, preventing

the decatenation of interlinked chromosomes. This disruption of chromosomal segregation

also contributes to the bactericidal activity of the drug.
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The dual-targeting mechanism of fourth-generation fluoroquinolones like Gatifloxacin is thought

to reduce the likelihood of the development of bacterial resistance.
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Gatifloxacin's mechanism of action targeting bacterial DNA replication.

Experimental Protocols: Quantification of
Gatifloxacin in Human Plasma using LC-MS/MS with
Gatifloxacin-d4 as an Internal Standard
The following is a representative protocol for the quantitative analysis of Gatifloxacin in human

plasma, a common application for Gatifloxacin-d4. This method is based on techniques

described in the literature for Gatifloxacin analysis.

Materials and Reagents
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Gatifloxacin analytical standard

Gatifloxacin-d4 (Internal Standard)

Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Preparation of Stock and Working Solutions
Gatifloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin in

methanol.

Gatifloxacin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin-d4
in methanol.

Working Solutions: Prepare serial dilutions of the Gatifloxacin stock solution in 50:50

methanol:water to create calibration standards. Prepare a working solution of Gatifloxacin-
d4 at an appropriate concentration in the same diluent.

Sample Preparation (Solid Phase Extraction)
Spiking: To 200 µL of human plasma, add 20 µL of the Gatifloxacin-d4 working solution. For

calibration standards, add 20 µL of the respective Gatifloxacin working solution. For quality

control (QC) samples, spike with known concentrations of Gatifloxacin.

Precipitation: Add 600 µL of acidified water to each sample, vortex, and centrifuge.

SPE Cartridge Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by

1 mL of water.
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Loading: Load the supernatant from the precipitation step onto the conditioned SPE

cartridges.

Washing: Wash the cartridges with 1 mL of water.

Elution: Elute the analyte and internal standard with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 200 µL of the mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to ensure separation of Gatifloxacin from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Gatifloxacin: Monitor the transition from the precursor ion (m/z) to a specific product ion.

Gatifloxacin-d4: Monitor the transition from the precursor ion (m/z) to a specific product

ion. (Note: The precursor ion for Gatifloxacin-d4 will be higher than that of Gatifloxacin

due to the deuterium labeling).
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Data Analysis
Construct a calibration curve by plotting the peak area ratio of Gatifloxacin to Gatifloxacin-
d4 against the nominal concentration of the calibration standards.

Determine the concentration of Gatifloxacin in the plasma samples by interpolating their

peak area ratios from the calibration curve.
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Workflow for the quantification of Gatifloxacin using Gatifloxacin-d4.
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Conclusion
Gatifloxacin-d4 is an indispensable tool for researchers and drug development professionals

involved in the study of Gatifloxacin. Its use as an internal standard ensures the reliability and

accuracy of analytical data, which is fundamental for the successful progression of preclinical

and clinical studies. This guide provides the core technical information required to effectively

utilize Gatifloxacin-d4 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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